![molecular formula C19H18Cl2N2O3 B266978 3,5-dichloro-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide](/img/structure/B266978.png)
3,5-dichloro-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dichloro-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known by its chemical abbreviation, TAK-659. TAK-659 is a selective inhibitor of the protein kinase BTK, which plays a key role in the activation of B cells and the production of antibodies. In
Mechanism of Action
TAK-659 selectively inhibits the protein kinase BTK, which is a key regulator of B cell activation and antibody production. By inhibiting BTK, TAK-659 blocks the signaling pathways that lead to the activation of B cells and the production of antibodies. This mechanism of action makes TAK-659 a potential therapeutic agent for diseases such as autoimmune disorders and B cell malignancies.
Biochemical and Physiological Effects:
TAK-659 has been shown to have several biochemical and physiological effects in preclinical studies. In addition to inhibiting BTK, TAK-659 also inhibits other kinases such as JAK3 and ITK, which are involved in immune cell signaling. TAK-659 has been shown to enhance the activity of immune cells such as T cells and natural killer cells, which play a key role in fighting cancer and other diseases. TAK-659 has also been shown to have anti-inflammatory effects, which could make it a potential therapeutic agent for autoimmune disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of TAK-659 for lab experiments is its selectivity for BTK and other kinases involved in immune cell signaling. This selectivity allows researchers to study the specific effects of inhibiting these kinases on immune cell function and disease progression. However, one limitation of TAK-659 is its potential toxicity at high doses, which could limit its use in certain experiments.
Future Directions
There are several future directions for research on TAK-659. One area of interest is the potential use of TAK-659 in combination with other therapies for the treatment of cancer and autoimmune disorders. Another area of interest is the development of more selective and less toxic BTK inhibitors. Additionally, further studies are needed to fully understand the biochemical and physiological effects of TAK-659 and its potential therapeutic applications.
Synthesis Methods
The synthesis method of TAK-659 involves several steps, including the reaction of 3,5-dichloroaniline with 3-nitrobenzoic acid, followed by reduction of the nitro group to an amino group. The resulting compound is then reacted with tetrahydro-2-furanylmethyl isocyanate to form the urea derivative. Finally, the benzamide group is introduced by reacting the urea derivative with 3-chlorobenzoyl chloride.
Scientific Research Applications
TAK-659 has been studied extensively for its potential use in the treatment of various diseases, including autoimmune disorders, B cell malignancies, and solid tumors. In preclinical studies, TAK-659 has shown promising results in inhibiting the growth and proliferation of cancer cells and suppressing the activity of B cells. TAK-659 has also been shown to enhance the activity of immune cells such as T cells and natural killer cells.
properties
Molecular Formula |
C19H18Cl2N2O3 |
---|---|
Molecular Weight |
393.3 g/mol |
IUPAC Name |
3,5-dichloro-N-[3-(oxolan-2-ylmethylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C19H18Cl2N2O3/c20-14-7-13(8-15(21)10-14)19(25)23-16-4-1-3-12(9-16)18(24)22-11-17-5-2-6-26-17/h1,3-4,7-10,17H,2,5-6,11H2,(H,22,24)(H,23,25) |
InChI Key |
PIESVJQPPMTSBT-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=CC(=C3)Cl)Cl |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=CC(=C3)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.